Cas no 1152981-95-7 (methyl(4-methyl-3-nitrophenyl)methylamine)

• Product Name: methyl(4-methyl-3-nitrophenyl)methylamine
• CAS No: 1152981-95-7
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4681559
• PubChem ID: 43225165
• Update Time: 2025-06-29

methyl(4-methyl-3-nitrophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• methyl[(4-methyl-3-nitrophenyl)methyl]amine
• Methyl-(4-methyl-3-nitro-benzyl)-amine
• methyl(4-methyl-3-nitrophenyl)methylamine

• Inchi： 1S/C9H12N2O2/c1-7-3-4-8(6-10-2)5-9(7)11(12)13/h3-5,10H,6H2,1-2H3
• InChI Key： SACBBQRAXSICOL-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1C)CNC)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8
• XLogP3: 1.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.1±0.1 g/cm3
• Boiling Point: 285.4±25.0 °C at 760 mmHg
• Flash Point: 126.4±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

methyl(4-methyl-3-nitrophenyl)methylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on methyl(4-methyl-3-nitrophenyl)methylamine

Introduction to Methyl(4-methyl-3-nitrophenyl)methylamine (CAS No. 1152981-95-7)

Methyl(4-methyl-3-nitrophenyl)methylamine, a compound with the chemical formula C₉H₁₂N₂O₂, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its unique CAS number CAS No. 1152981-95-7, has garnered attention due to its structural properties and potential applications in medicinal chemistry. The presence of both methyl and nitro substituents in its aromatic ring system contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The compound's structure, featuring a 4-methyl-3-nitrophenyl group attached to a methylamine moiety, suggests potential utility in the development of novel pharmaceutical agents. The nitro group, in particular, is known for its ability to participate in various chemical reactions, including reduction and nucleophilic substitution, which can be exploited in synthetic pathways. This characteristic makes Methyl(4-methyl-3-nitrophenyl)methylamine a versatile building block for chemists working on drug discovery and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of nitroaromatic compounds. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The research on Methyl(4-methyl-3-nitrophenyl)methylamine has been influenced by these findings, prompting scientists to investigate its potential as a precursor for more active pharmaceutical ingredients (APIs).

One of the most intriguing aspects of this compound is its potential role in the synthesis of bioactive molecules. The combination of the methyl and nitro groups provides a unique chemical environment that can be tailored to interact with biological targets. For instance, the nitro group can be reduced to an amine, which can then be further functionalized to introduce additional pharmacophores. This flexibility makes Methyl(4-methyl-3-nitrophenyl)methylamine a valuable tool for medicinal chemists seeking to design new drugs.

The synthesis of Methyl(4-methyl-3-nitrophenyl)methylamine involves several key steps that highlight its complexity as a chemical entity. The starting materials typically include 4-methylaniline and a nitration agent, which are reacted under controlled conditions to introduce the nitro group at the desired position on the aromatic ring. Subsequent functionalization with methylamine then yields the target compound. This synthetic route underscores the importance of precise control over reaction conditions to ensure high yield and purity.

In academic research, Methyl(4-methyl-3-nitrophenyl)methylamine has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its structural features make it an excellent candidate for exploring transition metal-catalyzed reactions, such as cross-coupling reactions, which are widely used in pharmaceutical synthesis. By studying how different catalysts affect the reactivity of this compound, researchers can gain insights into optimizing synthetic pathways for other nitrogen-containing heterocycles.

The pharmaceutical industry has also shown interest in Methyl(4-methyl-3-nitrophenyl)methylamine due to its potential as an intermediate in drug development. For example, it has been investigated as a precursor for antiviral agents, where the nitro group can be converted into an amine that interacts with viral enzymes. Additionally, its structural motif is found in several known drugs, suggesting that derivatives of this compound could exhibit similar biological activity.

The safety and handling of Methyl(4-methyl-3-nitrophenyl)methylamine are important considerations in both laboratory and industrial settings. While it is not classified as a hazardous material under standard regulations, proper precautions should still be taken when working with it. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, as well as ensuring good ventilation in work areas.

In conclusion, Methyl(4-methyl-3-nitrophenyl)methylamine (CAS No. 1152981-95-7) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure and reactivity make it a valuable intermediate for synthesizing bioactive molecules, while its role in academic research continues to contribute to our understanding of organic synthesis and drug development. As research progresses, this compound is likely to remain at the forefront of efforts to discover new therapeutic agents.